Tetraoctylammonium perchlorate

Catalog No.
S13141103
CAS No.
25423-85-2
M.F
C32H68ClNO4
M. Wt
566.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Tetraoctylammonium perchlorate

CAS Number

25423-85-2

Product Name

Tetraoctylammonium perchlorate

IUPAC Name

tetraoctylazanium;perchlorate

Molecular Formula

C32H68ClNO4

Molecular Weight

566.3 g/mol

InChI

InChI=1S/C32H68N.ClHO4/c1-5-9-13-17-21-25-29-33(30-26-22-18-14-10-6-2,31-27-23-19-15-11-7-3)32-28-24-20-16-12-8-4;2-1(3,4)5/h5-32H2,1-4H3;(H,2,3,4,5)/q+1;/p-1

InChI Key

OHARBZYXGSYWKN-UHFFFAOYSA-M

Canonical SMILES

CCCCCCCC[N+](CCCCCCCC)(CCCCCCCC)CCCCCCCC.[O-]Cl(=O)(=O)=O

Tetraoctylammonium perchlorate is a quaternary ammonium salt characterized by the molecular formula C16H36ClNO4\text{C}_{16}\text{H}_{36}\text{ClNO}_{4} and a molecular weight of approximately 341.92 g/mol. It appears as a white to almost white crystalline powder and is soluble in water and methanol, while being insoluble in benzene . This compound is notable for its use as a phase transfer catalyst in organic synthesis, where it facilitates the transfer of reactants between different phases, enhancing reaction rates and yields .

Tetraoctylammonium perchlorate can be synthesized through various methods, including:

  • From Tetraoctylammonium Bromide: This method typically involves the reaction of tetraoctylammonium bromide with sodium perchlorate in an aqueous solution.
  • Direct Neutralization: Mixing tetraoctylammonium hydroxide with perchloric acid can also yield the desired salt.

The choice of synthesis method may depend on the desired purity and specific application of the compound .

Tetraoctylammonium perchlorate finds numerous applications, including:

  • Phase Transfer Catalyst: It is widely used in organic synthesis to facilitate reactions between immiscible phases.
  • Electrolyte in Electrochemical Cells: Its ionic properties make it suitable for use as an electrolyte in various electrochemical applications.
  • Research

Studies on tetraoctylammonium perchlorate often focus on its interactions within electrochemical systems. For example, research has shown that it can influence the efficiency of carbon dioxide reduction processes when used alongside other solvents like propylene carbonate. The ionic interactions between tetraoctylammonium ions and other reactants play a crucial role in determining reaction pathways and efficiencies .

Tetraoctylammonium perchlorate shares similarities with several other quaternary ammonium salts. Here are some comparable compounds:

Compound NameMolecular FormulaKey Characteristics
Tetrabutylammonium PerchlorateC16H36ClNO4\text{C}_{16}\text{H}_{36}\text{ClNO}_{4}Used as a phase transfer catalyst; similar properties
Tetradecyltrimethylammonium BromideC15H34BrN\text{C}_{15}\text{H}_{34}\text{BrN}Exhibits surfactant properties; used in emulsification
Hexadecyltrimethylammonium ChlorideC16H34ClN\text{C}_{16}\text{H}_{34}\text{ClN}Commonly used as a surfactant; antimicrobial properties

Uniqueness

Tetraoctylammonium perchlorate is unique due to its specific structure that allows it to serve effectively as both a phase transfer catalyst and an electrolyte. Its large hydrophobic octyl groups enhance solubility in organic solvents while maintaining ionic conductivity, making it particularly valuable in electrochemical applications .

Hydrogen Bond Acceptor Count

4

Exact Mass

565.4836873 g/mol

Monoisotopic Mass

565.4836873 g/mol

Heavy Atom Count

38

Dates

Last modified: 08-10-2024

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